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Compound of Interest

Compound Name: 2,3,5-Trimethacarb-d3

Cat. No.: B1682547

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 2,3,5-
Trimethacarb-d3, a deuterated isotopologue of the carbamate insecticide 2,3,5-Trimethacarb.
The information is intended to support researchers, scientists, and drug development
professionals in the safe handling, storage, and use of this compound. Data has been compiled
from various supplier safety data sheets and chemical databases.

Chemical and Physical Properties

2,3,5-Trimethacarb-d3 is a stable isotope-labeled form of 2,3,5-Trimethacarb. The deuteration
is typically on the N-methyl group. The physical and chemical properties are largely
comparable to the unlabeled compound.
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Property Value Source
Chemical Formula C11H12DsNO2 [1112]
Molecular Weight 196.26 g/mol [11[2][3]
CAS Number (Unlabeled) 2655-15-4 [11[2]
Appearance Brown crystalline solid [4115]

Water: 58 mg/L at 23°C (for

Solubilit 4][6
Y unlabeled) L41(e]
Melting Point 105-114 °C (for unlabeled) [41[6]
5.1 x 10~> mm Hg at 25 °C (for
Vapor Pressure [4]
unlabeled)

Toxicological Information

Toxicological data for the deuterated compound is limited. The information provided is primarily
for the non-deuterated 2,3,5-Trimethacarb and should be considered relevant for safety
assessment. The primary mechanism of toxicity for trimethacarb is the inhibition of
acetylcholinesterase (AChE), an enzyme critical for nerve function.[7][8] This inhibition is
reversible.[7]
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Toxicity Data Value Species Source
Acute Oral LD50 125 mg/kg Rat [6]
Acute Dermal LD50 >2 g/kg Rabbit [6]

Avian Acute Oral

238 mg/k Birds 7
L D50 g/kg [7]

2300 ppm (Mallard
Duck), 4500 ppm

Avian Dietary Toxicity (Ring-Neck Birds [6]
Pheasant), 2000 ppm

(Japanese Quail)

1.0 mg/L (Rainbow
Freshwater Fish Trout - highly toxic), ]
. ) Fish [6]
Toxicity 11.6 mg/L (Bluegill -

slightly toxic)

Symptoms of Exposure: Acute exposure to cholinesterase inhibitors can lead to a cholinergic
crisis, characterized by symptoms such as nausea, vomiting, salivation, sweating, bradycardia,
hypotension, and in severe cases, convulsions and respiratory muscle failure.

Hazard Identification and Safety Precautions

Hazard Statements:

Harmful if swallowed.

May cause skin irritation.

May cause serious eye irritation.

Very toxic to aquatic life with long-lasting effects.[7]
Precautionary Measures:

o Wear protective gloves, protective clothing, eye protection, and face protection.
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e Wash skin thoroughly after handling.
e Do not eat, drink, or smoke when using this product.
e Avoid release to the environment.

Handling and Storage

» Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and clothing. Avoid
formation of dust and aerosols.

o Storage: Store in a tightly closed container in a dry and well-ventilated place. The
recommended shipping temperature is room temperature.[1]

First Aid Measures

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing has
Inhalation stopped, give artificial respiration. Get medical

attention.[9]

Immediately wash off with soap and plenty of
Skin Contact water. If irritation persists, seek medical

attention.[9]

Rinse thoroughly with plenty of water for at least
Eye Contact ) o
15 minutes and consult a physician.[9]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Experimental Protocols

A detailed experimental protocol specifically for 2,3,5-Trimethacarb-d3 is not readily available
in the public domain. However, a general protocol for an acetylcholinesterase inhibition assay,
which is the primary mechanism of action for carbamates, is provided below. This can be
adapted by researchers for their specific needs.
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General Acetylcholinesterase Inhibition Assay (Ellman’'s Method):

This colorimetric assay measures the activity of acetylcholinesterase. The enzyme hydrolyzes
a substrate (acetylthiocholine), and the product (thiocholine) reacts with DTNB (5,5'-dithiobis-
(2-nitrobenzoic acid)) to produce a yellow color, which is measured spectrophotometrically.

Materials:

o Acetylcholinesterase (AChE)

o Acetylthiocholine iodide (ATCI)

o 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB)

e Phosphate buffer (pH 8.0)

e 2,3,5-Trimethacarb-d3 (or other inhibitor)

e 96-well microplate

e Microplate reader

Procedure:

e Prepare solutions of AChE, ATCI, and DTNB in the phosphate buffer.

o Add the buffer, DTNB, and the inhibitor (2,3,5-Trimethacarb-d3 at various concentrations) to
the wells of the microplate.

« Initiate the reaction by adding the AChE solution to the wells.
e Add the substrate (ATCI) to start the enzymatic reaction.
o Measure the absorbance at 412 nm at regular intervals to determine the rate of the reaction.

e The percentage of inhibition is calculated by comparing the reaction rates in the presence
and absence of the inhibitor.
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Visualizations

The following diagrams illustrate the mechanism of action of 2,3,5-Trimethacarb and a general
workflow for safe handling.

Mechanism of Acetylcholinesterase Inhibition by 2,3,5-Trimethacarb
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Caption: Mechanism of reversible acetylcholinesterase inhibition by 2,3,5-Trimethacarb.
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Safe Handling Workflow for 2,3,5-Trimethacarb-d3
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Caption: A general workflow for the safe handling of 2,3,5-Trimethacarb-d3 in a laboratory
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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